Cas no 152894-12-7 (1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-)

• Product Name: 1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-
• CAS No: 152894-12-7
• MF: C₆HF₁₄NO₄S₂
• MW: 481.184088468552
• CID: 99094
• PubChem ID: 12167909
• Update Time: 2025-04-18

1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-
• BIS(1,1,2,2,3,3,3-HEPTAFLUORO-1-PROPANESULFONYL)IMIDE
• Bis(4a,8-dimethyl-3-methylene-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl) pentanedioate
• bis(heptafluoropropanesulfonyl)imide acid
• bis-Helenalinyl-glutarate
• 1,1,2,2,3,3,3-heptafluoro-N-(perfluoropropylsulfonyl)propane-1-sulfonamide
• 152894-12-7
• DTXSID901032841
• 1,1,2,2,3,3,3-heptafluoro-N-(1,1,2,2,3,3,3-heptafluoropropylsulfonyl)propane-1-sulfonamide
• Bis(perfluoropropanesulfonyl)amine
• SCHEMBL548088

• Inchi： 1S/C6HF14NO4S2/c7-1(8,3(11,12)13)5(17,18)26(22,23)21-27(24,25)6(19,20)2(9,10)4(14,15)16/h21H
• InChI Key： LMASMPWURZYBEE-UHFFFAOYSA-N
• SMILES： S(C(C(C(F)(F)F)(F)F)(F)F)(NS(C(C(C(F)(F)F)(F)F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 480.91200
• Monoisotopic Mass: 480.9123441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.886±0.06 g/cm3(Predicted)
• Boiling Point: 244.1±50.0 °C(Predicted)
• PSA: 97.07000
• LogP: 5.36890